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Compound of Interest

Compound Name: Enpatoran hydrochloride

Cat. No.: B8175992 Get Quote

Enpatoran Hydrochloride Technical Support
Center
Welcome to the technical support center for Enpatoran hydrochloride. This resource is

designed for researchers, scientists, and drug development professionals to provide guidance

on the effective use of Enpatoran hydrochloride in experimental settings, with a specific focus

on preventing precipitation in aqueous media.

Frequently Asked Questions (FAQs)
Q1: What is Enpatoran hydrochloride and what is its mechanism of action?

Enpatoran hydrochloride, also known as M5049, is a potent, orally active, and selective dual

inhibitor of Toll-like receptor 7 (TLR7) and Toll-like receptor 8 (TLR8).[1][2][3] Its mechanism of

action involves binding to and inhibiting TLR7 and TLR8, which are key receptors in the innate

immune system.[4] This inhibition blocks downstream signaling pathways, which can in turn

suppress the production of pro-inflammatory cytokines and interfere with the activation of

immune responses.[4] Enpatoran is being investigated for its potential to treat various

autoimmune conditions, such as systemic lupus erythematosus (SLE) and cutaneous lupus

erythematosus (CLE).[4][5][6]

Q2: What are the known solubility properties of Enpatoran hydrochloride?
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Enpatoran hydrochloride is soluble in Dimethyl sulfoxide (DMSO) but is insoluble in water

and ethanol.[1][7] The solubility in DMSO can be affected by the presence of moisture;

therefore, it is crucial to use fresh, anhydrous DMSO for preparing stock solutions.[1][7]

Q3: Why does Enpatoran hydrochloride precipitate when I add it to my cell culture medium?

Precipitation in aqueous solutions like cell culture media is a common issue for poorly water-

soluble compounds like Enpatoran hydrochloride. When a concentrated DMSO stock

solution is diluted rapidly into an aqueous medium, the compound can "crash out" of the

solution as it is no longer in its preferred solvent environment. This is often referred to as

"shock precipitation." The final concentration of the compound in the media may exceed its

aqueous solubility limit, leading to the formation of a precipitate.

Q4: What is the recommended solvent for making a stock solution?

The recommended solvent for preparing a stock solution of Enpatoran hydrochloride is high-

quality, anhydrous DMSO.[1][7]

Q5: How should I prepare and store stock solutions?

Stock solutions should be prepared in fresh, anhydrous DMSO.[1] To maintain stability and

prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the

stock solution into single-use volumes and store them at -20°C for short-term (1 month) or

-80°C for long-term (1 year) storage.[1][2]

Troubleshooting Guide: Precipitation Issues
This guide addresses the common issue of Enpatoran hydrochloride precipitation during

experimental use.

Problem: Precipitate forms immediately or over time after diluting the DMSO stock solution into

aqueous cell culture media.
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Potential Cause Explanation Recommended Solution

Final concentration is too high

The final concentration of

Enpatoran hydrochloride in the

cell culture medium exceeds

its maximum aqueous

solubility.

Determine the lowest effective

concentration for your

experiment through dose-

response studies. Avoid using

concentrations that are

unnecessarily high.

Inadequate mixing

Rapidly adding the stock

solution without sufficient

mixing can create localized

areas of high concentration,

causing immediate

precipitation before the

compound can disperse.

Add the stock solution drop-

wise to the media while gently

vortexing or swirling the

tube/flask. Ensure the solution

is mixed thoroughly

immediately after addition.

"Shock" Precipitation

The abrupt change in solvent

from DMSO to an aqueous

environment causes the drug

to rapidly come out of solution.

Perform a serial dilution. First,

dilute the DMSO stock into a

small volume of serum-

containing media or a solution

with a co-solvent, then add this

intermediate dilution to the

final volume of media. The

proteins in serum can

sometimes help stabilize the

compound.

High DMSO concentration in

final medium

While DMSO aids initial

solubility, high final

concentrations (>0.5%) can be

toxic to cells and may still not

be sufficient to prevent

precipitation of a hydrophobic

compound in a largely

aqueous environment.

Prepare a more concentrated

DMSO stock solution so that a

smaller volume is needed for

dilution, keeping the final

DMSO concentration in your

culture medium as low as

possible (ideally ≤0.1%).

Problem: The concentrated DMSO stock solution appears cloudy or contains visible crystals.
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| Potential Cause | Explanation | Recommended Solution | | :--- | :--- | Recommended Solution |

| Moisture Absorption | DMSO is hygroscopic and can absorb moisture from the air, which will

reduce the solubility of Enpatoran hydrochloride.[1] | Always use fresh, anhydrous-grade

DMSO. Keep the DMSO container tightly sealed and store it in a desiccator. | | Improper

Storage / Freeze-Thaw Cycles | The compound may have come out of solution due to repeated

temperature changes. | Prepare single-use aliquots of your stock solution to avoid multiple

freeze-thaw cycles.[1] If precipitation is observed in a stock vial, you can attempt to redissolve it

by gently warming the solution and using sonication.[2][3] If it does not fully redissolve, it is best

to prepare a fresh stock solution. | | Solubility Limit Exceeded | The concentration of the stock

solution is too high for the given lot of material or quality of the solvent. | Prepare a new stock

solution at a slightly lower concentration. Ensure the compound is fully dissolved before

storage. |

Data Summary
Table 1: Solubility of Enpatoran Hydrochloride

Solvent Solubility Concentration Notes

DMSO Soluble 18 mg/mL

50.45 mM. Moisture

can reduce solubility.

[1]

Water Insoluble - [1]

Ethanol Insoluble - [1]

Table 2: In Vitro Activity of Enpatoran
Target Cell Line IC₅₀ Value

TLR7 HEK293 11.1 nM[1][2][3]

TLR8 HEK293 24.1 nM[1][2][3]

Table 3: Example Formulations for Pre-clinical Studies
These formulations are designed to maintain solubility in vehicles for in vivo administration and

illustrate principles that can be adapted for challenging in vitro dilutions.
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Protocol Composition
Final
Concentration

Notes

1

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

2 mg/mL (5.61 mM)

Requires sonication to

achieve a clear

solution.[2]

2

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

2 mg/mL (5.61 mM)

SBE-β-CD is a

cyclodextrin used to

enhance the solubility

of poorly soluble

drugs.[2][8]

3
10% DMSO, 90%

Corn Oil
2 mg/mL (5.61 mM)

A lipid-based

formulation.[2][9]

Experimental Protocols
Protocol 1: Preparation of a 20 mM Stock Solution in
DMSO
Objective: To prepare a concentrated stock solution of Enpatoran hydrochloride for

subsequent dilution.

Materials:

Enpatoran hydrochloride (MW: 356.77 g/mol )[1]

Anhydrous, sterile-filtered DMSO

Sterile microcentrifuge tubes or vials

Procedure:

Allow the vial of Enpatoran hydrochloride powder to equilibrate to room temperature

before opening to prevent moisture condensation.

Weigh out the desired amount of Enpatoran hydrochloride using a calibrated analytical

balance. For 1 mL of a 20 mM solution, you will need 7.14 mg.
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Add the appropriate volume of anhydrous DMSO to the powder.

Vortex the solution thoroughly until all the powder is completely dissolved. If necessary,

gentle warming (to 37°C) and brief sonication can be used to aid dissolution.[2][3]

Visually inspect the solution to ensure there are no visible particles.

Dispense the stock solution into single-use aliquots in sterile tubes.

Store the aliquots at -20°C or -80°C, protected from light and moisture.[2]

Protocol 2: Dilution of Enpatoran Hydrochloride into Cell
Culture Medium
Objective: To dilute the DMSO stock solution into aqueous cell culture medium while minimizing

precipitation.

Materials:

Prepared 20 mM Enpatoran hydrochloride stock solution in DMSO

Pre-warmed, complete cell culture medium (containing serum, if used)

Sterile tubes

Procedure:

Thaw one aliquot of the 20 mM Enpatoran hydrochloride stock solution at room

temperature.

Calculate the volume of stock solution needed to achieve your desired final concentration.

Remember to keep the final DMSO concentration below 0.5%, and ideally at or below 0.1%.

Recommended Method (Serial Dilution): a. Dispense the required volume of pre-warmed

complete culture medium into a sterile tube. b. While gently vortexing the medium, add the

calculated volume of the DMSO stock solution drop-by-drop. c. Ensure the solution is mixed

immediately and thoroughly. Do not allow the concentrated DMSO to sit undiluted in the

media.
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Alternative Method (for very sensitive experiments): a. Create an intermediate dilution of the

stock solution in a small volume of complete medium (e.g., dilute 1:10). b. Add the required

volume of this intermediate dilution to the final volume of the culture medium.

Visually inspect the final solution for any signs of precipitation before adding it to your cells. If

precipitation is observed, consider lowering the final concentration.
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Caption: Enpatoran inhibits TLR7/8 signaling pathway.
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Caption: Workflow for preparing and using Enpatoran.
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Caption: Decision tree for troubleshooting precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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